BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Pyruvic Acid-
13C2: Chemical Properties and Stability

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pyruvic acid-13C2

Cat. No.: B15559712

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyruvic acid, a pivotal intermediate in cellular metabolism, plays a crucial role in both energy
production and biosynthetic pathways. Its isotopically labeled counterpart, Pyruvic acid-13C2,
in which two carbon atoms are replaced with the stable isotope 13C, serves as an indispensable
tracer for elucidating metabolic fluxes and investigating cellular bioenergetics. This technical
guide provides a comprehensive overview of the chemical properties and stability of Pyruvic
acid-13C2, offering valuable insights for researchers employing this compound in metabolic
studies, drug development, and advanced imaging techniques such as hyperpolarized
magnetic resonance imaging (MRI).

Chemical Properties of Pyruvic Acid-13C2

Pyruvic acid-13C2 shares the same chemical structure as its unlabeled analogue, with the key
difference being the isotopic enrichment at two of its three carbon atoms. This isotopic
substitution results in a higher molecular weight while maintaining identical chemical reactivity.

General Properties
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Property Value Reference(s)

Chemical Name 2-Oxopropanoic acid-1,2-13C> [1]

Pyruvic-1,2-13C> acid,
Synonyms o [1]
Acetylformic acid-3C2

CAS Number 754966-21-7 [1]
Molecular Formula C13C2H40s3 [2]
Molecular Weight 90.05 g/mol [1][2]

Physical Properties

Property Value Reference(s)
Appearance Liquid [11[3]

Boiling Point 165 °C (lit.) [11[31[4]
Melting Point 11-12 °C (lit.) [3114]

Density 1.295 g/mL at 25 °C [1]

Solubili Miscible with water. Soluble in
olubilit
Y ethanol and diethyl ether.

Stability and Storage

The stability of Pyruvic acid-13C2 is a critical factor for ensuring the accuracy and
reproducibility of experimental results. Proper storage and handling are essential to prevent
degradation.

Storage Recommendations

For long-term stability, Pyruvic acid-13C2 should be stored under the following conditions:
e Temperature: -20°C or -80°C in a freezer.[1][5]

o Atmosphere: Store under an inert gas.[6]
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 Light and Air: Protect from light and air.[5][6][7]

Under these conditions, the compound is generally stable for at least one year.[7]

Chemical Stability and Degradation Pathways

Pyruvic acid is known to be susceptible to degradation under certain conditions. The primary
degradation pathways include:

« Aldol Condensation: In aqueous solutions, particularly under basic conditions (pH > 7),
pyruvic acid can undergo aldol-like condensation to form parapyruvic acid and higher-order
oligomers. This reaction is concentration-dependent. Stable solutions can be prepared by
using relatively dilute solutions maintained at a slightly acidic pH.

o Decarboxylation: At elevated temperatures, pyruvic acid can decarboxylate to produce
acetaldehyde and carbon dioxide.

o Oxidation: In the presence of oxidizing agents like hydrogen peroxide, pyruvic acid can be
oxidized. The reaction with H202 can form an intermediate, 2-hydroperoxy-2-
hydroxypropanoate, which then decomposes to acetate, COz, and water.

o Photodegradation: Exposure to UV light can induce degradation. The specific degradation
products can vary depending on the conditions.

The isotopic labeling in Pyruvic acid-13C2 is not expected to significantly alter these
fundamental degradation pathways. However, the rates of these reactions might show minor
isotope effects.

Experimental Protocols
Stability-Indicating HPLC Method

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is crucial for
assessing the purity and stability of Pyruvic acid-13C2. The following is a general protocol that
can be adapted.

Obijective: To develop and validate an HPLC method capable of separating Pyruvic acid-13C2
from its potential degradation products.
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Instrumentation:
e HPLC system with a UV or Photodiode Array (PDA) detector.

Chromatographic Conditions (Example):

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um).

» Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1% formic acid in
water) and an organic solvent (e.g., acetonitrile).

e Flow Rate: 1.0 mL/min.

o Detection Wavelength: 210 nm.

e Column Temperature: 30 °C.
Method Development and Validation:

o Forced Degradation Studies: To generate potential degradation products, subject a solution
of Pyruvic acid-13C2 to stress conditions as outlined in the ICH guidelines Q1A(R2).[8]

[e]

Acid Hydrolysis: 0.1 M HCI at 60°C for 30 minutes.

o

Base Hydrolysis: 0.1 M NaOH at 60°C for 30 minutes.

[¢]

Oxidative Degradation: 3% H202 at room temperature for 24 hours.

[¢]

Thermal Degradation: Heat at 70°C for 48 hours.

[e]

Photodegradation: Expose to UV light (e.g., 200 watt-hours/m?2) and visible light (e.g., 1.2
million lux-hours).

» Method Optimization: Analyze the stressed samples and optimize the chromatographic
conditions to achieve adequate separation of the parent peak from all degradation product
peaks.
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e Method Validation: Validate the developed method according to ICH guidelines Q2(R1) for
parameters such as specificity, linearity, range, accuracy, precision, and robustness.

Analysis by Mass Spectrometry (MS)

Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass
Spectrometry (GC-MS) are powerful techniques for the quantification and identification of
Pyruvic acid-13C2 and its metabolites.

Sample Preparation (General):

o Precipitate proteins from biological samples (e.g., blood, cell lysates) using a cold organic
solvent like methanol.

o Centrifuge to pellet the protein and collect the supernatant.

» Derivatization may be necessary to improve chromatographic separation and ionization
efficiency. For example, derivatization with 3-nitrophenylhydrazine can be used for LC-MS
analysis.

LC-MS/MS Analysis (Example):

o Chromatography: Use a reverse-phase C18 column with a gradient of water and acetonitrile,
both containing a small amount of formic acid.

e Mass Spectrometry: Operate in negative electrospray ionization (ESI) mode. Monitor the
specific mass-to-charge ratio (m/z) for Pyruvic acid-13C2 and its expected metabolites.

Application in Metabolic Research and Signaling
Pathways

Pyruvic acid-13C2 is a key tracer for studying central carbon metabolism, particularly
glycolysis and the Tricarboxylic Acid (TCA) cycle.

Glycolysis and TCA Cycle

Pyruvate sits at a critical juncture between glycolysis and the TCA cycle. By tracing the fate of
the 13C labels from Pyruvic acid-13C2, researchers can quantify the flux through various
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Metabolic fate of Pyruvic acid-'3C: in Glycolysis and the TCA Cycle.

Experimental Workflow for Metabolic Flux Analysis

Metabolic Flux Analysis (MFA) using 13C-labeled substrates is a powerful technique to quantify
intracellular metabolic fluxes.
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Pyruvic acid-13C2

Metabolic Quenching

'

Metabolite Extraction

'
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'
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Workflow for 13C-Metabolic Flux Analysis using Pyruvic acid-13Ca.

Hyperpolarized **C MRI

Hyperpolarized [1-13C]pyruvate MRI is a non-invasive imaging technique that allows for real-
time monitoring of metabolic processes in vivo. The large signal enhancement achieved
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through hyperpolarization enables the detection of the conversion of pyruvate to lactate,
alanine, and bicarbonate.
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Experimental workflow for hyperpolarized 3C MRI with Pyruvic acid-13Ca.

Conclusion

Pyruvic acid-13C2 is a powerful and versatile tool for researchers in the fields of metabolism,
drug development, and biomedical imaging. A thorough understanding of its chemical
properties, stability, and appropriate analytical methodologies is paramount for obtaining
reliable and meaningful experimental data. This technical guide provides a foundational
resource to assist scientists in the effective application of Pyruvic acid-13C2 in their research
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endeavors. As with any chemical reagent, adherence to proper safety, handling, and storage
protocols is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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